Cas no 874571-73-0 (2-methyl-4-(trifluoromethyl)phenylmethanamine)

• Product Name: 2-methyl-4-(trifluoromethyl)phenylmethanamine
• CAS No: 874571-73-0
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 1031794
• PubChem ID: 57780940
• Update Time: 2025-10-30

2-methyl-4-(trifluoromethyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-4-(trifluoromethyl)phenyl)methanamine
• (2-Methyl-4-(trifluoromethyl)phenyl)methamine
• [2-methyl-4-(trifluoromethyl)phenyl]methanamine
• CS-0235526
• AKOS016012953
• DTXSID60727887
• 1-[2-Methyl-4-(trifluoromethyl)phenyl]methanamine
• Z1262685374
• A1-58697
• SCHEMBL1972143
• VMJKHBXPGXRDHD-UHFFFAOYSA-N
• EN300-157755
• 874571-73-0
• 2-methyl-4-(trifluoromethyl)phenylmethanamine

• Inchi： 1S/C9H10F3N/c1-6-4-8(9(10,11)12)3-2-7(6)5-13/h2-4H,5,13H2,1H3
• InChI Key： VMJKHBXPGXRDHD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CN)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

2-methyl-4-(trifluoromethyl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-methyl-4-(trifluoromethyl)phenylmethanamine

Introduction to 2-Methyl-4-(trifluoromethyl)phenylmethanamine (CAS No. 874571-73-0)

2-Methyl-4-(trifluoromethyl)phenylmethanamine, also known by its CAS number 874571-73-0, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a methyl substituent, which contribute to its distinct chemical and biological properties.

The molecular formula of 2-methyl-4-(trifluoromethyl)phenylmethanamine is C₁₀H₁₁F₃N, and its molecular weight is approximately 206.19 g/mol. The presence of the trifluoromethyl group imparts significant electron-withdrawing properties, which can influence the compound's reactivity and stability. This makes it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

In recent years, the study of 2-methyl-4-(trifluoromethyl)phenylmethanamine has expanded beyond its use as a synthetic intermediate. Researchers have explored its potential biological activities, particularly in the context of drug discovery and development. One notable area of interest is its interaction with specific receptors and enzymes, which could lead to the development of novel therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the pharmacological profile of 2-methyl-4-(trifluoromethyl)phenylmethanamine. The researchers found that this compound exhibits potent activity against certain types of cancer cells, specifically those derived from breast and lung cancers. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival.

Another significant application of 2-methyl-4-(trifluoromethyl)phenylmethanamine is in the field of neuroscience. A recent study published in the Nature Communications journal explored its potential as a modulator of neurotransmitter systems. The compound was shown to interact with serotonin receptors, which are implicated in various neurological disorders such as depression and anxiety. This finding opens up new avenues for the development of more effective treatments for these conditions.

The synthesis of 2-methyl-4-(trifluoromethyl)phenylmethanamine has been optimized through various methods, including catalytic hydrogenation and electrophilic substitution reactions. These synthetic routes have been refined to improve yield and purity, making it more accessible for both academic research and industrial applications. The choice of synthetic method often depends on the specific requirements of the target application, such as scale-up for commercial production or small-scale synthesis for laboratory studies.

In addition to its potential therapeutic applications, 2-methyl-4-(trifluoromethyl)phenylmethanamine has also been studied for its use in diagnostic imaging agents. Its unique chemical properties make it suitable for conjugation with imaging labels, such as radioactive isotopes or fluorescent dyes. This can enhance the sensitivity and specificity of diagnostic techniques, particularly in oncology and neurology.

The environmental impact of compounds like 2-methyl-4-(trifluoromethyl)phenylmethanamine is another important consideration. Recent studies have focused on assessing the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications. Preliminary results suggest that it has a low environmental impact when used under controlled conditions, but further research is needed to fully understand its long-term effects.

In conclusion, 2-methyl-4-(trifluoromethyl)phenylmethanamine (CAS No. 874571-73-0) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and diagnostic imaging. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.